Cas no 114361-54-5 (4-methylsulfanyl-6-phenyl-1H-pyridin-2-one)

• Product Name: 4-methylsulfanyl-6-phenyl-1H-pyridin-2-one
• CAS No: 114361-54-5
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 2612730
• PubChem ID: 4560259
• Update Time: 2025-04-21

4-methylsulfanyl-6-phenyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methylsulfanyl-6-phenyl-1H-pyridin-2-one
• DTXCID20355120
• 114361-54-5
• 2(1H)-Pyridinone, 4-(methylthio)-6-phenyl-
• DTXSID00404266
• AP-782/41885471
• 4-(methylsulfanyl)-6-phenyl-2(1H)-pyridinone

• Inchi： 1S/C12H11NOS/c1-15-10-7-11(13-12(14)8-10)9-5-3-2-4-6-9/h2-8H,1H3,(H,13,14)
• InChI Key： KQCHKZRSYFNZOQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(NC(=C1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.05613515Da
• Monoisotopic Mass: 217.05613515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų